Cas no 2227734-51-0 (rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine
• CAS No: 2227734-51-0
• MF: C₁₄H₁₈N₄
• MW: 242.319522380829
• CID: 6108255
• PubChem ID: 165621045
• Update Time: 2025-10-13

rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine
• rac-[(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropyl]methanamine
• EN300-1878874
• 2227734-51-0

• Inchi： 1S/C14H18N4/c1-14(2)11(8-15)13(14)12-9-18(17-16-12)10-6-4-3-5-7-10/h3-7,9,11,13H,8,15H2,1-2H3/t11-,13+/m0/s1
• InChI Key： CXTRZSLLZBAPOW-WCQYABFASA-N
• SMILES： NC[C@H]1[C@H](C2=CN(C3C=CC=CC=3)N=N2)C1(C)C

Computed Properties

• Exact Mass: 242.153146591g/mol
• Monoisotopic Mass: 242.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.7Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine

Professional Introduction to rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine (CAS No. 2227734-51-0)

The compound rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine, identified by its CAS number 2227734-51-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The intricate arrangement of its cyclopropyl and triazolyl moieties offers a promising scaffold for the development of novel bioactive agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. The presence of a phenyl ring and a 1H-1,2,3-triazol-4-yl substituent in this compound contributes to its pharmacological potential. These structural elements are well-documented for their ability to interact with biological targets, making them valuable in drug design. The cyclopropyl group further enhances the molecule's complexity, providing a rigid framework that can influence its binding affinity and selectivity.

The synthesis of such complex molecules requires meticulous planning and expertise. The stereochemistry of the compound, particularly the rac-(1R,3R) configuration, is crucial for its biological efficacy. Achieving this specific arrangement necessitates advanced synthetic methodologies that ensure high enantioselectivity and yield. Recent advancements in asymmetric synthesis have made it possible to construct such chiral centers with greater precision, paving the way for the development of enantiopure pharmaceuticals.

One of the most compelling aspects of this compound is its potential application in treating various neurological disorders. The triazolyl moiety has been extensively studied for its neuroprotective properties. Preclinical studies have suggested that molecules containing this scaffold can modulate neurotransmitter systems, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease. The phenyl ring further enhances these effects by contributing to lipophilicity and blood-brain barrier penetration.

Epidemiological and pharmacological evidence has highlighted the importance of molecular diversity in drug discovery. The unique combination of functional groups in rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine positions it as a promising candidate for further investigation. Researchers are exploring its interactions with enzymes and receptors using cutting-edge techniques such as X-ray crystallography and computational modeling. These studies aim to elucidate the molecular mechanisms underlying its potential therapeutic effects.

The development of novel pharmaceuticals is often hampered by issues related to solubility and bioavailability. However, the structural features of this compound suggest that it may overcome these challenges. The cyclopropyl group can enhance metabolic stability, while the triazolyl moiety may improve solubility in aqueous environments. These properties are critical for ensuring that the drug reaches its target site effectively and remains active within the physiological environment.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine (CAS No. 2227734-51-0) represents a significant advancement in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug development.